Cas no 61799-60-8 (1,3-Dioxolane-2-carboxylic acid, 4-oxo-)
61799-60-8 structure
Product Name:1,3-Dioxolane-2-carboxylic acid, 4-oxo-
CAS No:61799-60-8
MF:C4H4O5
MW:132.071561813354
CID:465774
PubChem ID:71391998
Update Time:2025-04-19
1,3-Dioxolane-2-carboxylic acid, 4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane-2-carboxylic acid, 4-oxo-
- 4-oxo-1,3-dioxolane-2-carboxylic acid
- DTXSID10813820
- 61799-60-8
-
- Inchi: 1S/C4H4O5/c5-2-1-8-4(9-2)3(6)7/h4H,1H2,(H,6,7)
- InChI Key: UUGHIHQJVOGSSR-UHFFFAOYSA-N
- SMILES: O1CC(=O)OC1C(=O)O
Computed Properties
- Exact Mass: 132.00582
- Monoisotopic Mass: 132.00587322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83
1,3-Dioxolane-2-carboxylic acid, 4-oxo- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
61799-60-8 (1,3-Dioxolane-2-carboxylic acid, 4-oxo-) Related Products
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